![molecular formula C23H21N5O2 B2465720 1-(4-methoxyphenyl)-N-(4-methylbenzyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide CAS No. 1251613-71-4](/img/structure/B2465720.png)
1-(4-methoxyphenyl)-N-(4-methylbenzyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
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Description
1-(4-methoxyphenyl)-N-(4-methylbenzyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C23H21N5O2 and its molecular weight is 399.454. The purity is usually 95%.
BenchChem offers high-quality 1-(4-methoxyphenyl)-N-(4-methylbenzyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-methoxyphenyl)-N-(4-methylbenzyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Research indicates that this compound possesses promising anticancer properties. It inhibits specific enzymes or pathways involved in cancer cell growth and proliferation. Scientists are exploring its potential as a targeted therapy for various cancer types, including breast, lung, and colon cancers .
- The compound’s triazole moiety contributes to its anti-inflammatory activity. It modulates immune responses and reduces inflammation, making it relevant for conditions like rheumatoid arthritis and inflammatory bowel diseases .
- Studies have highlighted the compound’s antimicrobial potential. It exhibits activity against bacteria, fungi, and even drug-resistant strains. Researchers are investigating its use in developing novel antibiotics and antifungal agents .
- The compound’s structure suggests possible neuroprotective effects. It may help prevent neuronal damage and oxidative stress, making it relevant for neurodegenerative diseases like Alzheimer’s and Parkinson’s .
- Scientists are utilizing this compound in chemical biology studies. Its unique structure serves as a scaffold for designing new molecules with specific biological activities. Researchers modify its side chains to create derivatives with enhanced properties .
- The triazole-based core of this compound is amenable to click chemistry reactions. Researchers use it for bioconjugation, labeling biomolecules, and creating functionalized materials. Its versatility makes it valuable in drug delivery systems and diagnostics .
Anticancer Activity
Anti-Inflammatory Effects
Antimicrobial Applications
Neuroprotective Properties
Chemical Biology and Drug Design
Click Chemistry and Bioconjugation
properties
IUPAC Name |
1-(4-methoxyphenyl)-N-[(4-methylphenyl)methyl]-5-pyridin-3-yltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N5O2/c1-16-5-7-17(8-6-16)14-25-23(29)21-22(18-4-3-13-24-15-18)28(27-26-21)19-9-11-20(30-2)12-10-19/h3-13,15H,14H2,1-2H3,(H,25,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCRAGUQCQVGBQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C2=C(N(N=N2)C3=CC=C(C=C3)OC)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-methoxyphenyl)-N-(4-methylbenzyl)-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide |
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